(4-fluoro-3-methoxybenzyl){1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}amine

• IUPAC Name: N-[(4-fluoro-3-methoxyphenyl)methyl]-1-(4-methyl-2-pyridin-4-ylpyrimidin-5-yl)ethanamine
• InChI: InChI=1S/C20H21FN4O/c1-13(23-11-15-4-5-18(21)19(10-15)26-3)17-12-24-20(25-14(17)2)16-6-8-22-9-7-16/h4-10,12-13,23H,11H2,1-3H3
• InChI Key: FELWPWFXYRDXAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NCC2=CC(=C(C=C2)F)OC)C3=CC=NC=C3
• Molecular Formula: C20H21FN4O
• Molecular Weight: 352.4 g/mol

Description

(4-fluoro-3-methoxybenzyl){1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is commonly referred to as FMP or FMPA and has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of FMPA is not fully understood, but it is believed to act as a potent inhibitor of protein kinase C (PKC). PKC is a family of enzymes that play a critical role in cell signaling and regulation. By inhibiting PKC, FMPA may disrupt several cellular processes, including cell proliferation and apoptosis.
Biochemical and Physiological Effects:
FMPA has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the aggregation of amyloid-beta peptides, and inhibit the activation of PKC. FMPA has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of FMPA is its potent activity against cancer cells and its potential as a treatment for Alzheimer's disease. However, one of the limitations of FMPA is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on FMPA. One area of research could be the development of more water-soluble derivatives of FMPA to improve its in vivo efficacy. Another area of research could be the identification of other cellular targets of FMPA, which could lead to the development of new treatments for a variety of diseases. Finally, further studies on the safety and toxicity of FMPA will be necessary before it can be considered for clinical use.

Synthesis Methods

The synthesis of FMPA involves several steps, including the reaction of 2-amino-4-methylpyridine with 2,4-dichloro-5-fluorobenzyl alcohol to form 2-(4-methyl-2-(4-(2,4-dichloro-5-fluorobenzyl)oxy-3-methoxyphenyl)pyridin-5-yl)ethylamine. This intermediate is then reacted with 2-chloro-4,6-dimethoxy-5-fluoropyrimidine to give the final product, (4-fluoro-3-methoxybenzyl){1-[4-methyl-2-(4-pyridinyl)-5-pyrimidinyl]ethyl}amine.

Scientific Research Applications

FMPA has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have significant activity against several cancer cell lines, including breast, lung, and prostate cancer. FMPA has also been shown to have potential as a treatment for Alzheimer's disease, as it inhibits the aggregation of amyloid-beta peptides.